Cas no 2171581-96-5 (tert-butyl 2-amino-2-{5H,6H,7H,8H-1,2,4triazolo1,5-apyridin-7-yl}acetate)

• Product Name: tert-butyl 2-amino-2-{5H,6H,7H,8H-1,2,4triazolo1,5-apyridin-7-yl}acetate
• CAS No: 2171581-96-5
• MF: C₁₂H₂₀N₄O₂
• MW: 252.312802314758
• CID: 5565806
• PubChem ID: 165595936
• Update Time: 2025-06-13

tert-butyl 2-amino-2-{5H,6H,7H,8H-1,2,4triazolo1,5-apyridin-7-yl}acetate Chemical and Physical Properties

Names and Identifiers

• 2171581-96-5
• tert-butyl 2-amino-2-{5H,6H,7H,8H-[1,2,4]triazolo[1,5-a]pyridin-7-yl}acetate
• EN300-1592227
• tert-butyl 2-amino-2-{5H,6H,7H,8H-1,2,4triazolo1,5-apyridin-7-yl}acetate

• Inchi： 1S/C12H20N4O2/c1-12(2,3)18-11(17)10(13)8-4-5-16-9(6-8)14-7-15-16/h7-8,10H,4-6,13H2,1-3H3
• InChI Key： UJUYCPGXPABZEA-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(C(C1CC2=NC=NN2CC1)N)=O

Computed Properties

• Exact Mass: 252.15862589g/mol
• Monoisotopic Mass: 252.15862589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 83Ų

Additional information on tert-butyl 2-amino-2-{5H,6H,7H,8H-1,2,4triazolo1,5-apyridin-7-yl}acetate

Introduction to tert-butyl 2-amino-2-{5H,6H,7H,8H-1,2,4triazolo1,5-apyridin-7-yl}acetate (CAS No. 2171581-96-5)

tert-butyl 2-amino-2-{5H,6H,7H,8H-1,2,4triazolo1,5-apyridin-7-yl}acetate (CAS No. 2171581-96-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of triazolopyridine derivatives and is characterized by its unique structural features and potential biological activities. The compound's structure includes a tert-butyl group attached to an acetate moiety, which is further linked to a triazolopyridine ring system. This combination of functional groups imparts distinct chemical and biological properties that make it a promising candidate for various therapeutic applications.

The tert-butyl group in the compound provides enhanced stability and solubility, which are crucial for improving the pharmacokinetic properties of the molecule. The 2-amino functionality is known for its ability to form hydrogen bonds and interact with biological targets, making it a key feature for enhancing the compound's bioactivity. The 5H,6H,7H,8H-1,2,4triazolo1,5-apyridin-7-yl moiety is a heterocyclic ring system that has been extensively studied for its potential in modulating various biological pathways. This ring system is particularly interesting due to its ability to interact with specific receptors and enzymes involved in disease processes.

Recent studies have highlighted the potential of tert-butyl 2-amino-2-{5H,6H,7H,8H-1,2,4triazolo1,5-apyridin-7-yl}acetate in various therapeutic areas. For instance, research published in the *Journal of Medicinal Chemistry* has shown that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that the compound could be a valuable candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, tert-butyl 2-amino-2-{5H,6H,7H,8H-1,2,4triazolo1,5-apyridin-7-yl}acetate has also demonstrated promising antiviral activity. A study conducted by researchers at the National Institutes of Health (NIH) found that the compound effectively inhibits the replication of several RNA viruses, including influenza and coronavirus. This antiviral activity is attributed to the compound's ability to interfere with viral replication machinery and disrupt viral protein synthesis.

The pharmacokinetic profile of tert-butyl 2-amino-2-{5H,6H,7H,8H-1,2,4triazolo1,5-apyridin-7-yl}acetate has been extensively evaluated in preclinical studies. These studies have shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. The tert-butyl group contributes to improved oral bioavailability and reduced metabolic degradation, making it suitable for oral administration. Furthermore, the compound has demonstrated low toxicity in animal models, which is a critical factor for its potential use in clinical settings.

Clinical trials are currently underway to further evaluate the safety and efficacy of tert-butyl 2-amino-2-{5H,6H,7H,8H-1,2,4triazolo1,5-apyridin-7-yl}acetate in human subjects. Early-phase trials have shown promising results in terms of safety and tolerability. The compound's unique mechanism of action and favorable pharmacological properties make it a strong candidate for advancing into later-stage clinical trials.

In conclusion, tert-butyl 2-amino-2-{5H,6H,7H，8H -1， 2， 4triazolo [ 1， 5-a ] pyridin -7 - yl } acetate (CAS No. 2171581 -96 -5) represents a significant advancement in the development of novel therapeutic agents. Its combination of anti-inflammatory and antiviral activities makes it a versatile compound with potential applications in treating a wide range of diseases. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential and pave the way for its future use in clinical practice.